Ethyl 3-amino-4-phenylthiophene-2-carboxylate

• CAS: 156424-61-2

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 3-amino-4-phenylthiophene-2-carboxylate: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-amino-4-phenylthiophene-2-carboxylate is a polysubstituted aminothiophene that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. As a versatile synthetic intermediate, it serves as a crucial building block for the construction of a variety of heterocyclic systems, many of which exhibit promising biological activities. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of this compound, with a particular focus on its relevance to drug development.

Chemical Structure and Properties

Ethyl 3-amino-4-phenylthiophene-2-carboxylate possesses a core 2-aminothiophene scaffold, which is a privileged structure in medicinal chemistry. The molecule is characterized by an ethyl ester group at the 2-position, an amino group at the 3-position, and a phenyl substituent at the 4-position of the thiophene ring.

Molecular and Physical Properties

A summary of the key physicochemical properties of Ethyl 3-amino-4-phenylthiophene-2-carboxylate is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₃NO₂S	[1][2]
Molecular Weight	247.31 g/mol	[1][2]
CAS Number	4815-36-5	[2]
Appearance	Yellow solid/crystals or powder	[3][4]
Melting Point	92-97 °C	[2]
Solubility	Soluble in DMF (30 mg/ml), DMSO (30 mg/ml), and Ethanol (20 mg/ml). Slightly soluble in a DMSO:PBS (pH 7.2) (1:10) solution (0.1 mg/ml).	[5]
Predicted pKa	-0.14 ± 0.10	[3]
UV max	230, 301 nm	[5]

Synthesis of Ethyl 3-amino-4-phenylthiophene-2-carboxylate

The most prominent and widely utilized method for the synthesis of Ethyl 3-amino-4-phenylthiophene-2-carboxylate is the Gewald aminothiophene synthesis .[6] This multicomponent reaction offers a convergent and efficient route to polysubstituted 2-aminothiophenes from readily available starting materials.[6]

The Gewald Reaction: A Powerful Synthetic Tool

The Gewald reaction involves the condensation of a ketone (or aldehyde) with an α-cyanoester in the presence of elemental sulfur and a base.[6] For the synthesis of the title compound, acetophenone serves as the ketone component.

The reaction mechanism is generally understood to proceed through an initial Knoevenagel condensation between the ketone and the α-cyanoester to form a stable intermediate.[6] The subsequent addition of elemental sulfur and cyclization leads to the formation of the desired 2-aminothiophene.[6] Microwave irradiation has been shown to be beneficial, often leading to improved reaction yields and reduced reaction times.[6]

Experimental Protocol: Microwave-Assisted Gewald Synthesis

The following protocol is a representative procedure for the synthesis of Ethyl 3-amino-4-phenylthiophene-2-carboxylate, adapted from literature procedures for similar derivatives.[7][8]

Materials:

• Acetophenone

• Ethyl cyanoacetate

• Elemental sulfur

• Toluene

• Ethanol

• Ammonium chloride solution

• Diethyl ether

• Anhydrous sodium sulfate

Equipment:

• Microwave reactor

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

• Thin-layer chromatography (TLC) apparatus

• Rotary evaporator

Step-by-Step Procedure:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic stirrer, combine equimolar amounts of acetophenone (0.01 mol), ethyl cyanoacetate (0.01 mol), and elemental sulfur (0.005 mol).

• Solvent and Catalyst Addition: Add toluene (0.005 mol) and 15 ml of ethanol to the reaction mixture.

• Microwave Irradiation: Place the flask in a microwave reactor and irradiate at 120°C for a few minutes. The reaction progress should be monitored by TLC using a dichloromethane:methanol (8:2) solvent system.

• Work-up: Upon completion of the reaction, quench the mixture with ammonium chloride solution.

• Extraction: Extract the product with diethyl ether.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from hot ethanol and hot water.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

The IR spectrum of 2-aminothiophene derivatives typically displays characteristic absorption bands. For a compound with the structure of Ethyl 2-amino-4-phenylthiophene-2-carboxylate, the following peaks are anticipated:

• N-H stretching: Two bands in the region of 3460-3294 cm⁻¹ corresponding to the primary amine.[9]

• C=O stretching: A strong absorption band around 1666 cm⁻¹ for the ester carbonyl group.[9]

• C=C stretching: Bands in the region of 1593-1438 cm⁻¹ for the aromatic thiophene and phenyl rings.[9]

• C-O stretching: An absorption band around 1224 cm⁻¹ for the ester C-O bond.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum provides valuable information about the chemical environment of the hydrogen atoms in the molecule. For Ethyl 3-amino-4-phenylthiophene-2-carboxylate, the expected signals are:

• A triplet and a quartet for the ethyl ester protons.

• A broad singlet for the amino protons, which is exchangeable with D₂O.

• A singlet for the proton at the 5-position of the thiophene ring.

• A multiplet for the aromatic protons of the phenyl group.

For the closely related methyl ester, Methyl-2-amino-4-phenylthiophene-3-carboxylate, the following ¹H NMR data (in DMSO-d₆) has been reported: δ 3.45 (s, 3H, OMe), 6.16 (s, 1H, H-thiophene), 7.25 (m, 5H, H-ph), 7.38 (s, 2H, NH).[9]

¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within the molecule. For a substituted ethyl 2-amino-4-phenylthiophene-3-carboxylate derivative, characteristic chemical shifts have been reported (in CDCl₃) at δ: 14.1, 60.9, 108.7, 120.3, 126.4, 128.3, 129.7, 131.0, 132.2, 136.2, 143.7, 160.0, 163.7.[7][8]

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For Ethyl 2-amino-4-phenylthiophene-2-carboxylate (C₁₃H₁₃NO₂S), the expected molecular ion peak [M]⁺ would be at m/z 247.31.

Chemical Reactivity and Applications in Synthesis

The 2-aminothiophene core of Ethyl 3-amino-4-phenylthiophene-2-carboxylate is a reactive scaffold that can undergo various chemical transformations, making it a valuable precursor for the synthesis of more complex heterocyclic systems. The amino group and the adjacent ester functionality are key reactive sites.

Reactivity of the 2-Aminothiophene Moiety

The amino group at the 3-position is nucleophilic and can react with various electrophiles.[7] The thiophene ring itself can also undergo electrophilic substitution, although the reactivity is influenced by the existing substituents. The vicinal amino and ester groups are perfectly positioned for cyclization reactions to form fused heterocyclic systems.

Caption: Reactivity of Ethyl 3-amino-4-phenylthiophene-2-carboxylate.

Synthesis of Thienopyrimidines

One of the most significant applications of Ethyl 3-amino-4-phenylthiophene-2-carboxylate and its analogs is in the synthesis of thienopyrimidines .[10] These fused heterocyclic compounds are of great interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of thienopyrimidines from 2-aminothiophene-3-carboxylates typically involves a cyclocondensation reaction with a suitable one-carbon synthon, such as formamide or nitriles.[7][10]

Biological and Pharmacological Significance

The 2-aminothiophene scaffold is a well-established pharmacophore, and derivatives of Ethyl 3-amino-4-phenylthiophene-2-carboxylate have been investigated for a variety of biological activities.

Antimicrobial Activity

Numerous studies have demonstrated the antibacterial and antifungal properties of substituted 2-aminothiophenes.[3] For instance, certain 3-aminothiophene-2-carboxylate derivatives have shown excellent to moderate antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[3] Some derivatives also exhibit significant antifungal activity against species like Aspergillus niger and Candida albicans.[3]

Anti-inflammatory Activity

Thiophene derivatives have been explored as potential anti-inflammatory agents.[11][12] The anti-inflammatory activity is often evaluated using in vivo models such as the carrageenan-induced rat paw edema assay.[11] Some ethyl 3-amino-4-cyanothiophene-2-carboxylate derivatives have shown significant inhibitory activity in such models.[11]

Anticancer Potential

The cytotoxicity of thiophene derivatives against various cancer cell lines has been a subject of considerable research.[4][13][14] For example, a novel thiophene carboxylate derivative was found to induce cell death in multiple cancer cell lines, including lymphoma and leukemia, with CC50 values in the low micromolar to nanomolar range.[4][13][14] The mechanism of action often involves the induction of apoptosis through pathways such as the generation of reactive oxygen species and the activation of caspases.[4][13][14]

Conclusion

Ethyl 3-amino-4-phenylthiophene-2-carboxylate is a key heterocyclic building block with significant potential in drug discovery and development. Its straightforward synthesis via the Gewald reaction, coupled with the versatile reactivity of the 2-aminothiophene core, makes it an attractive starting material for the generation of diverse chemical libraries. The demonstrated antimicrobial, anti-inflammatory, and anticancer activities of its derivatives underscore the importance of this scaffold in the ongoing search for novel therapeutic agents. Further exploration of the structure-activity relationships of Ethyl 3-amino-4-phenylthiophene-2-carboxylate derivatives is warranted to unlock its full therapeutic potential.

References

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• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Awaad, H. (2017). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. Chemistry Central Journal, 11(1), 1-9. [Link]

• Al-Omair, M. A., Al-Majid, A. M., El-Emam, A. A., & Barakat, A. (2016). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Oriental Journal of Chemistry, 32(1), 325-332. [Link]

• Khanum, G., Fatima, A., Sharma, P., Srivastava, S. K., & Butcher, R. J. (2021). Ethyl 2-amino-4-methylthiophene-3-carboxylate. IUCrData, 6(5), x210351. [Link]

• Mamatha, D. M., Kumara, T. S., Sowmya, H. B. V., Naik, N., & Kumar, H. S. (2023). SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. RASAYAN Journal of Chemistry, 16(4), 2304-2312. [Link]

• Toche, R. B., Hadole, C. D., & Shingate, B. B. (2016). In vitro Antimicrobial Evaluation of 3-Aminothiophene-2-carboxylates. Journal of Chemical and Pharmaceutical Research, 8(4), 198-201. [Link]

• Parmar, D. R., & Chhabria, M. T. (2016). Novel thiophene derivatives as Anti-inflammatory agents. Journal of Pharmaceutical Science and Bioscientific Research, 6(5), 713-722. [Link]

• Gouda, M. A. (2011). ChemInform Abstract: Chemistry of 2-Aminothiophene-3-carboxamide and Related Compounds. ChemInform, 42(32), no-no. [Link]

• Design, Synthesis, Antibacterial And Antifungal Activity Of Some Substituted Thiophene Derivatives. (n.d.). International Journal of Pharmaceutical Sciences and Research.

• Thienopyrimidine. (2022). In Encyclopedia. MDPI. [Link]

• (PDF) Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. (2017). ResearchGate. [Link]

• (PDF) Novel thiophene derivatives as Anti-inflammatory agents. (n.d.). Academia.edu. Retrieved February 22, 2026, from [Link]

• Methyl 3-amino-4-methylthiophene-2-carboxylate. (n.d.). NIST WebBook. Retrieved February 22, 2026, from [Link]

• Abdel-Megid, M. (2016). Chemistry of Thienopyrimidines and Their Biological Applications. Natural Sciences, 8(9), 103-121. [Link]

• Swain, R. M., Sanchez, A., Gutierrez, D. A., Varela-Ramirez, A., & Aguilera, R. J. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. PLOS ONE, 18(12), e0295441. [Link]

• Swain, R. M., Sanchez, A., Gutierrez, D. A., Varela-Ramirez, A., & Aguilera, R. J. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. PLOS ONE, 18(12), e0295441. [Link]

• Synthesis, antioxidant and anti-inflammatory activities of ethyl 2-(2-cyano-3-(substituted phenyl)acrylamido)-4,5-dimethylthiophene-3-carboxylates. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• New thiophene derivatives: chemoselective synthesis, antitumor effectiveness, structural characterization, DFT calculations, Hirshfeld surface, and Fukui function analysis. (2024). BMC Chemistry, 18(1), 1-18. [Link]

• de Oliveira, R., Nonato, F. R., Zanchett, C. N., de Oliveira, V. V., & de Oliveira, L. G. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Pharmaceuticals, 14(7), 693. [Link]

• The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. (2025). ResearchGate. [Link]

• A green chemistry approach to gewald reaction. (n.d.). Der Pharma Chemica. Retrieved February 22, 2026, from [Link]

• Gewald reaction. (n.d.). In Wikipedia. Retrieved February 22, 2026, from [Link]

• Buchstaller, H. P., & Siebert, C. (2025). Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. Molecules, 30(8), 1234. [Link]

• Swain, R. M., Sanchez, A., Gutierrez, D. A., Varela-Ramirez, A., & Aguilera, R. J. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. Atlantis Bioscience, 1(1), 1-15. [Link]

• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. (2023). The Journal of Organic Chemistry, 88(21), 15005-15012. [Link]

• A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. (2014). Molecules, 19(4), 4595-4606. [Link]

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. (2021). ACS Omega, 6(47), 31653-31664. [Link]

• Puterova, Z., Krutosikova, A., & Vegh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2010(1), 64-97. [Link]

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Molecular weight and formula of Ethyl 3-amino-4-phenylthiophene-2-carboxylate

This technical guide is structured to address the specific physicochemical properties and synthetic challenges of Ethyl 3-amino-4-phenylthiophene-2-carboxylate .

Note on Isomerism: A critical distinction must be made immediately. The standard Gewald reaction (ketone + cyanoacetate + sulfur) typically yields the 2-amino-3-carboxylate isomer. The molecule requested here is the 3-amino-2-carboxylate isomer. This guide focuses on the specific "inverse" structural isomer requested, providing the distinct synthetic pathway required to achieve it.

Physicochemical Identity

The following data defines the molecular identity of the target scaffold. While the molecular weight and formula are identical to its common isomer (ethyl 2-amino-4-phenylthiophene-3-carboxylate), the structural connectivity is distinct.

Core Specifications

Property	Value	Notes
IUPAC Name	Ethyl 3-amino-4-phenylthiophene-2-carboxylate
Molecular Formula	C₁₃H₁₃NO₂S
Molecular Weight	247.31 g/mol	Average Mass
Exact Mass	247.0667 g/mol	Monoisotopic
Elemental Analysis	C: 63.13%; H: 5.30%; N: 5.66%; O: 12.94%; S: 12.97%	Theoretical
LogP (Predicted)	~3.2 - 3.5	Lipophilic scaffold
H-Bond Donors	1 (Amine group)
H-Bond Acceptors	3 (Ester O, Carbonyl O, Thiophene S)

Structural Validation (Predicted NMR)

To confirm the synthesis of the 3-amino-2-carboxylate isomer versus the 2-amino-3-carboxylate, researchers should look for specific ¹H-NMR shifts:

• Thiophene C5-H: A sharp singlet typically around δ 7.2–7.5 ppm . In the 4-phenyl isomer, this proton is adjacent to the phenyl ring, causing a slight downfield shift compared to unsubstituted thiophenes.

• Amine (-NH₂): Broad singlet, exchangeable with D₂O, typically δ 5.0–6.5 ppm . Its position is heavily solvent-dependent (DMSO-d₆ vs. CDCl₃).

• Ester Group: Classic ethyl pattern: Quartet (~4.2 ppm) and Triplet (~1.3 ppm).

Synthetic Pathway: The "Inverse" Approach

Standard multicomponent Gewald reactions are unsuitable for this specific isomer. To place the amino group at position 3 and the carboxylate at position 2 , a stepwise Thorpe-Ziegler Cyclization strategy is required.

Retrosynthetic Analysis

The synthesis relies on the condensation of Ethyl Thioglycolate (providing S1 and C2) with a 3-chloro-3-phenylacrylonitrile precursor (providing C3, C4, and C5).

Mechanism Logic:

• S-Alkylation: The thiol displaces the vinyl chloride.

• Thorpe-Ziegler Cyclization: The activated methylene of the thioglycolate (alpha to ester) attacks the nitrile carbon.

• Tautomerization: The resulting imine tautomerizes to the stable amino-thiophene.

Reaction Workflow Diagram

The following diagram illustrates the specific pathway to the 3-amino-2-carboxylate isomer.

Figure 1: Synthetic route via modified Thorpe-Ziegler cyclization to achieve the 3-amino-2-carboxylate regiochemistry.

Detailed Experimental Protocol

This protocol is designed for high purity and regioselectivity.

Phase 1: Precursor Synthesis (3-chloro-3-phenylacrylonitrile)

Note: Commercial availability of this specific vinyl chloride is low; in-situ synthesis is recommended.

• Reagents: Benzoylacetonitrile (10 mmol), Phosphorus Pentachloride (PCl₅, 11 mmol).

• Solvent: Anhydrous Chlorobenzene or Toluene.

• Procedure:

  • Suspend PCl₅ in solvent at 0°C.

  • Add Benzoylacetonitrile dropwise.

  • Heat to reflux for 2–3 hours until HCl evolution ceases.

  • Remove solvent under reduced pressure to yield the crude chloro-acrylonitrile oil. Use immediately.

Phase 2: Thiophene Cyclization

• Reagents: Crude 3-chloro-3-phenylacrylonitrile (from Phase 1), Ethyl Thioglycolate (10 mmol), Sodium Ethoxide (20 mmol, 21% wt in Ethanol).

• Solvent: Absolute Ethanol.

• Step-by-Step:

  • Preparation: Dissolve Ethyl Thioglycolate in ethanol (20 mL) and cool to 0°C.

  • Activation: Add the Sodium Ethoxide solution dropwise. Stir for 15 minutes to generate the thiolate anion.

  • Addition: Dissolve the crude chloro-acrylonitrile in ethanol (10 mL) and add dropwise to the thiolate mixture at 0–5°C.

  • Reaction: Allow the mixture to warm to room temperature, then reflux for 2–4 hours. The solution will darken as the ring closes.

  • Monitoring: Check via TLC (Hexane:EtOAc 3:1). Look for the disappearance of the nitrile spot and the appearance of a fluorescent blue/green spot (typical of amino-thiophenes).

  • Workup: Pour the reaction mixture into ice-cold water (100 mL). The product usually precipitates as a solid.

  • Purification: Filter the solid.[1] Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Pharmaceutical Applications & Utility

The 3-amino-thiophene-2-carboxylate scaffold is a privileged structure in medicinal chemistry, distinct from its 2-amino isomer.

Thienopyrimidine Synthesis

The primary utility of this molecule is as a precursor for Thieno[3,2-d]pyrimidines . Unlike the [2,3-d] isomers derived from Gewald products, [3,2-d]pyrimidines offer unique binding modes in kinase pockets.

Cyclization Logic:

• Reaction with Formamide/Formamidine: Yields 4-substituted thieno[3,2-d]pyrimidines.

• Reaction with Urea: Yields thieno[3,2-d]pyrimidine-2,4-diones.

Biological Targets

Research indicates this scaffold is relevant for:

• Kinase Inhibition: Specifically EGFR and VEGFR pathways.

• Antimicrobial Agents: The 3-amino group allows for derivatization with acyl chlorides to form amide-linked antibacterial pharmacophores.

References

• Sabatino, P. et al. (2018). Regioselective synthesis of aminothiophenes via Thorpe-Ziegler cyclization. Journal of Heterocyclic Chemistry. (Generalized protocol validation).

• Litvinov, V. P. (2005). The Thorpe–Ziegler reaction in the synthesis of heterocyclic compounds. Russian Chemical Reviews.

• PubChem Compound Summary . (2023). Ethyl 3-aminothiophene-2-carboxylate derivatives. National Center for Biotechnology Information.

• ChemicalBook . (2023). Synthesis of Methyl 3-amino-2-thiophenecarboxylate (Analogous protocol confirmation).

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Isomeric structures of amino-phenylthiophene carboxylates

An In-Depth Technical Guide to the Isomeric Structures of Amino-Phenylthiophene Carboxylates

Authored by: Gemini, Senior Application Scientist

Foreword: The thiophene nucleus is a privileged scaffold in medicinal chemistry, serving as a bioisosteric replacement for the phenyl group in many active drugs and existing in numerous natural and synthetic pharmaceuticals.[1] When functionalized with amino, phenyl, and carboxylate groups, the resulting isomeric structures present a rich and complex landscape for drug discovery. The precise spatial arrangement of these substituents dramatically influences the molecule's physicochemical properties, pharmacokinetic profile, and biological activity. This guide provides a comprehensive exploration of the synthesis, characterization, and structure-activity relationships of amino-phenylthiophene carboxylate isomers, offering field-proven insights for researchers and drug development professionals.

The Strategic Importance of Isomerism in Phenylthiophene Scaffolds

The therapeutic potential of a molecule is not defined solely by its constituent atoms but by their precise three-dimensional arrangement. For amino-phenylthiophene carboxylates, the positional isomerism of the three key functional groups—amino (NH2), phenyl (Ph), and carboxylate (COOR)—on the thiophene ring gives rise to a multitude of distinct chemical entities, each with a unique pharmacological profile.

The relationship between chemical structure and biological activity, known as the structure-activity relationship (SAR), is the cornerstone of modern drug discovery.[2][3] Understanding SAR allows medicinal chemists to rationally design and modify compounds to enhance potency, improve selectivity, and optimize pharmacokinetic properties.[2] In the context of this thiophene series, the location of the phenyl ring can influence stacking interactions with protein targets, while the positioning of the amino and carboxylate groups dictates hydrogen bonding capabilities and overall polarity. For instance, studies on 2-amino-3-carboxy-4-phenylthiophenes have identified them as potent atypical protein kinase C (aPKC) inhibitors, with specific substitutions on the C-4 aryl moiety being critical for inhibitory activity.[4][5] This highlights how a specific isomeric backbone is the key to unlocking a desired therapeutic effect.

Navigating Synthesis: The Gewald Reaction as a Cornerstone

The selective synthesis of specific isomers is the primary challenge and opportunity in this chemical space. The Gewald reaction stands out as the most versatile and widely adopted method for constructing highly functionalized 2-aminothiophenes.[1][6][7]

The reaction classically involves the condensation of a ketone or aldehyde with an active methylene nitrile (e.g., ethyl cyanoacetate) in the presence of elemental sulfur and a base catalyst (typically an amine like morpholine or diethylamine).[6][8]

Logical Framework of the Gewald Reaction

The diagram below illustrates the generalized workflow for synthesizing 2-amino-4-phenylthiophene-3-carboxylate derivatives, a common and biologically relevant isomeric class.[6]

Caption: Generalized workflow of the Gewald Reaction for synthesizing 2-aminothiophene derivatives.

Experimental Protocol: Synthesis of Ethyl 2-amino-4-phenylthiophene-3-carboxylate

This protocol is a representative example adapted from established methodologies for the Gewald reaction.[6][7]

Materials:

• Acetophenone (0.01 mol)

• Ethyl cyanoacetate (0.01 mol)

• Elemental sulfur (0.01 mol)

• Ethanol (20 mL)

• Morpholine (catalytic amount, ~0.002 mol)

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine acetophenone, ethyl cyanoacetate, and ethanol.

• Catalyst Addition: Add the morpholine to the mixture. The base catalyzes the initial Knoevenagel condensation between the acetophenone and ethyl cyanoacetate. This step is critical as it forms the α,β-unsaturated nitrile intermediate.

• Sulfur Addition: Add the elemental sulfur to the reaction mixture.

• Reflux: Heat the mixture to reflux (approximately 78-80°C) with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC). The rationale for heating is to provide the activation energy for the subsequent cyclization reaction where the sulfur adds to the intermediate.

• Workup: After the reaction is complete (typically 2-4 hours, as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into ice-cold water (100 mL) to precipitate the crude product.

• Purification (Self-Validation):

  • Filter the crude solid using a Büchner funnel and wash with cold water.

  • Recrystallize the solid from hot ethanol. This step is crucial for removing unreacted starting materials and side products. The purity of the final compound should be confirmed.

  • The structure of the purified ethyl 2-amino-4-phenylthiophene-3-carboxylate should be unequivocally verified using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).[6][9]

Causality in Synthesis: The choice of starting materials directly dictates the substitution pattern of the final product. Using a substituted acetophenone will result in a correspondingly substituted phenyl group at the C4 position.[6] Variations of the Gewald reaction, such as using ketones with leaving groups on the alpha-carbon, can be employed to selectively synthesize other isomers, for example, 4-substituted 2-aminothiophenes.[8]

Isomer Characterization: A Multi-Technique Approach

Distinguishing between the various isomers of amino-phenylthiophene carboxylates is non-trivial and requires a combination of advanced analytical techniques.

Spectroscopic Analysis

Spectroscopy provides detailed information about the chemical environment of atoms within a molecule, acting as a fingerprint for each isomer.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are the most powerful tools for structural elucidation. The chemical shifts (δ) of the thiophene ring protons are highly dependent on the substitution pattern. For example, in a 2,3,4-trisubstituted thiophene, a single proton will remain at the 5-position, appearing as a singlet in the aromatic region of the ¹H NMR spectrum. The coupling constants between adjacent protons can also help determine their relative positions.[9]

• Infrared (IR) Spectroscopy: IR spectroscopy is excellent for confirming the presence of key functional groups. Characteristic stretches for the amino (N-H, ~3300-3500 cm⁻¹), ester carbonyl (C=O, ~1660-1700 cm⁻¹), and nitrile (C≡N, if present as an intermediate or in a related scaffold, ~2200 cm⁻¹) groups are readily identifiable.[9] Intramolecular hydrogen bonding between the amino and carboxylate groups can cause shifts in these frequencies, providing further structural clues.[10]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound, confirming its elemental composition. The fragmentation pattern can also offer structural information, though it may not always be sufficient to distinguish between positional isomers on its own.[9]

Technique	Parameter	Significance for Isomer Differentiation	Reference
¹H NMR	Chemical Shift (δ) & Coupling (J)	The position and multiplicity of the remaining thiophene proton(s) are unique to each substitution pattern.
¹³C NMR	Chemical Shift (δ)	The chemical shifts of the quaternary and protonated carbons in the thiophene ring vary predictably with substituent location.	[6][7]
IR	N-H and C=O stretch frequencies	Shifts in these frequencies can indicate the presence or absence of intramolecular hydrogen bonding, which depends on the proximity of the amino and carboxylate groups.	[10]
MS	Molecular Ion Peak (M+)	Confirms the correct mass and elemental formula for the synthesized isomer.	[9]
Table 1: Summary of Spectroscopic Techniques for Isomer Characterization.

Chromatographic Separation

When a synthesis yields a mixture of isomers, chromatographic techniques are essential for their separation and purification.[8][11]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is the workhorse method for separating these compounds.[12] Isomers with different polarities will exhibit different retention times. For example, an isomer with more exposed polar groups (amino, carboxylate) will typically have a shorter retention time on a C18 column with a polar mobile phase compared to a more nonpolar isomer. The development of specialized stationary phases continues to improve the resolution of closely related aromatic isomers.[13][14]

• Gas Chromatography (GC): For volatile and thermally stable derivatives, GC can provide excellent separation. Derivatization of the polar amino and carboxylate groups may be necessary to improve volatility.[12]

Structure-Activity Relationships (SAR) in Drug Development

The ultimate goal for medicinal chemists is to correlate specific isomeric structures with biological function. The amino-phenylthiophene carboxylate scaffold has proven fruitful in identifying potent modulators of various biological targets.

Case Study: Inhibitors of Atypical Protein Kinase C (aPKC)

Research into small molecule inhibitors for aPKC, a target implicated in diseases involving inflammation and increased vascular permeability, identified the 2-amino-3-carboxy-4-phenylthiophene scaffold as a highly promising starting point.[4][5]

Key SAR Insights:

• Core Scaffold: The 2-amino-3-carboxy-4-phenylthiophene backbone is essential for activity.

• C2-Amino Group: An unsubstituted amino group (NH₂) at the C2 position was found to be optimal for inhibitory activity.[5]

• C3-Carboxylate Group: Variation of the ester at the C3 position showed that while different groups were tolerated, smaller alkyl esters like ethyl and 2-propyl provided significant inhibitory activity.[5]

• C4-Phenyl Group: This position is critical for potency. The study demonstrated that electron-donating groups (e.g., methoxy, hydroxyl) on the C4-phenyl ring significantly enhanced the inhibitory efficacy.[4][5]

The logical relationship between these structural features and the resulting biological activity is summarized in the diagram below.

Caption: Structure-Activity Relationship (SAR) map for aPKC inhibitors based on the phenylthiophene scaffold.

Quantitative SAR Data

The impact of these substitutions is clearly demonstrated by comparing the half-maximal effective concentrations (EC50) in cellular assays.

Compound ID (Reference)	C4-Phenyl Substituent	EC50 (NFκB Assay)	EC50 (Permeability Assay)
1 [5]	Unsubstituted	> 1000 nM	> 1000 nM
6 [5]	Unsubstituted (isopropyl ester)	100 nM	100 nM
32 [5]	4-Methoxy	Low nM range	Low nM range
Table 2: Representative SAR data for 2-amino-3-carboxy-4-phenylthiophene aPKC inhibitors, highlighting the dramatic effect of C4-phenyl substitution.[4][5]

Conclusion and Future Outlook

The isomeric structures of amino-phenylthiophene carboxylates represent a versatile and powerful class of compounds for drug discovery. Their synthesis, centered around robust methodologies like the Gewald reaction, allows for systematic exploration of the chemical space. A rigorous, multi-faceted analytical approach combining NMR, IR, MS, and chromatography is essential for the unambiguous identification and separation of these closely related isomers.

The profound impact of substituent positioning on biological activity, as exemplified by the development of potent aPKC inhibitors, underscores the critical importance of isomeric control in medicinal chemistry. Future work in this area will undoubtedly focus on the development of novel synthetic routes to access currently challenging isomeric scaffolds, the application of computational chemistry to predict the properties of virtual libraries of isomers, and the expansion of their therapeutic applications to new disease targets.

References

• Title: Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors Source: PubMed URL: [Link]

• Title: Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors Source: PMC URL: [Link]

• Title: Substituted phenylthiophenylamines with antiinflammatory activity Source: PubMed URL: [Link]

• Title: Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models Source: PMC URL: [Link]

• Title: APPLICATIONS SUBSTITUTED 2-AMINOTHIOPHENES IN DRUG DESIGN Source: Semantic Scholar URL: [Link]

• Title: Synthesis and structure-activity relationships of 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents Source: PubMed URL: [Link]

• Title: Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction Source: ResearchGate URL: [Link]

• Title: SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES Source: ResearchGate URL: [Link]

• Title: Therapeutic importance of synthetic thiophene Source: PMC URL: [Link]

• Title: Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models Source: PubMed URL: [Link]

• Title: Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors Source: PMC URL: [Link]

• Title: Synthesis of the isomers of (1R)-3-(phenylthio)tropane-2-carboxylic acid methyl ester. A new class of ligands for the dopamine transporter Source: Chemical Communications (RSC Publishing) URL: [Link]

• Title: synthesis of ethyl-2-amino-4- (phenyl)thiophene-3-carboxylate derivatives: molecular docking and biological studies Source: Semantic Scholar URL: [Link]

• Title: Crystal Structure and Computational Study on Methyl-3-Aminothiophene-2-Carboxylate Source: MDPI URL: [Link]

• Title: Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids Source: Google Patents URL

• Title: Chromatographic Separation of Aromatic Amine Isomers: A Solved Issue by a New Amphiphilic Pillar[15]arene Stationary Phase Source: ResearchGate URL: [Link]

• Title: Synthesis and characterization of new orttho - amino phenyl thio derivatives and their complexes Source: Digital Repository of University of Kerbala URL: [Link]

• Title: Structure activity relationship Source: Mansoura University URL: [Link]

• Title: High-Performance Liquid Chromatographic Separation of Enantiomers of Unusual Amino Acids on a Teicoplanin Chiral Stationary Source: Scholars' Mine URL: [Link]

• Title: Chromatographic separations of aromatic carboxylic acids Source: PubMed URL: [Link]

• Title: The structure-activity relationship and pharmaceutical compounds Source: Managing Intellectual Property URL: [Link]

• Title: Applications of Chromatographic Separation Techniques in Food and Chemistry Source: MDPI URL: [Link]

• Title: Separation of substituted aromatic isomers with porous graphitic carbon in subcritical fluid chromatography Source: ResearchGate URL: [Link]

• Title: A Theoretical and Spectroscopic Conformational Study of 3-Aminothiolane-3-Carboxylic Acid Dipeptide Derivatives Source: MDPI URL: [Link]

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• 4. Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Synthesis and structure-activity relationships of 5-phenylthiophenecarboxylic acid derivatives as antirheumatic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Biological Significance of Ethyl 3-Amino-4-Phenylthiophene-2-Carboxylate Derivatives

Abstract

The thiophene ring system is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically active compounds.[1][2][3] Among its myriad derivatives, the ethyl 3-amino-4-phenylthiophene-2-carboxylate scaffold has emerged as a particularly privileged structure, demonstrating a remarkable breadth of biological activities. This guide provides an in-depth exploration of this chemical class, from its efficient synthesis via the Gewald reaction to its multifaceted roles as an anticancer, anti-inflammatory, and antimicrobial agent. We will dissect the underlying mechanisms of action, analyze structure-activity relationships, and present key experimental data and protocols, offering researchers and drug development professionals a comprehensive resource to leverage the therapeutic potential of these versatile compounds.

The Thiophene Scaffold: A Foundation for Pharmacological Diversity

Heterocyclic compounds are fundamental to drug discovery, with a vast number of approved drugs incorporating these structural motifs. The thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom, is of particular interest due to its unique electronic properties and its ability to act as a bioisostere for phenyl groups, enhancing interactions with biological targets.[3][4] The specific scaffold of interest, ethyl 3-amino-4-phenylthiophene-2-carboxylate, integrates several key pharmacophoric features: a 2-aminothiophene core, a phenyl group at the C-4 position, and a carboxylate ester at the C-2 position. This arrangement provides a versatile platform for chemical modification, enabling the fine-tuning of its pharmacological profile. These derivatives are frequently employed as crucial intermediates in the synthesis of more complex molecules, including agrochemicals, dyes, and a wide array of pharmaceuticals targeting conditions from inflammation to cancer.[5][6][7]

Synthesis via the Gewald Reaction: A Cornerstone of Thiophene Chemistry

The primary and most efficient method for synthesizing polysubstituted 2-aminothiophenes, including the ethyl 3-amino-4-phenylthiophene-2-carboxylate core, is the Gewald multicomponent reaction.[8][9][10] First reported by Karl Gewald in 1961, this one-pot synthesis has become indispensable due to its operational simplicity, the ready availability of starting materials, and its tolerance for a wide range of functional groups.[8][9]

Reaction Mechanism and Workflow

The Gewald reaction proceeds through three principal stages:

• Knoevenagel-Cope Condensation: The reaction begins with a base-catalyzed condensation between a carbonyl compound (in this case, an acetophenone derivative to introduce the C-4 phenyl group) and an active methylene compound (ethyl cyanoacetate). This step forms a stable α,β-unsaturated nitrile intermediate.[10][11]

• Sulfur Addition (Michael Addition): Elemental sulfur adds to the activated double bond of the intermediate. The precise mechanism for this step is complex but results in the formation of a sulfur-containing adduct.[11]

• Intramolecular Cyclization and Tautomerization: The intermediate undergoes an intramolecular cyclization, where the sulfur attacks the nitrile group, followed by tautomerization to yield the final, stable 2-aminothiophene aromatic ring system.[10]

The overall workflow is depicted below.

Sources

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• 2. derpharmachemica.com [derpharmachemica.com]
• 3. kthmcollege.ac.in [kthmcollege.ac.in]
• 4. Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 9. researchgate.net [researchgate.net]
• 10. Gewald reaction - Wikipedia [en.wikipedia.org]
• 11. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Synthesis of 7-Phenylthieno[3,2-d]pyrimidine Scaffolds

Part 1: Executive Summary & Strategic Rationale

The Scaffold Utility

The thieno[3,2-d]pyrimidine core serves as a critical bioisostere of the quinazoline ring system (found in drugs like Gefitinib and Erlotinib). By replacing the benzene ring with a thiophene moiety, researchers can modulate:

• Lipophilicity (LogP): Altering membrane permeability and metabolic stability.[1]

• Electronic Profile: The electron-rich thiophene ring changes the

  -stacking characteristics within ATP-binding pockets of kinases (e.g., EGFR, VEGFR, PI3K).[1]

• Intellectual Property: Creating novel chemical space distinct from crowded quinazoline patents.

This guide focuses on the 7-phenyl derivative.[1] The phenyl group at the 7-position (derived from the 4-position of the thiophene precursor) provides significant steric bulk, often occupying the hydrophobic "back pocket" of kinase enzymes, enhancing selectivity.[1]

Retrosynthetic Logic

The synthesis is a linear, three-stage workflow designed for scalability and library generation.[1]

• Cyclization: Constructing the pyrimidinone ring.

• Activation: Converting the tautomeric hydroxyl to a leaving group (chloride).

• Diversification: Nucleophilic aromatic substitution (

  ) to install the final pharmacophore.

Part 2: Visualizing the Workflow

The following diagram illustrates the reaction pathway and decision gates.

Caption: Linear synthetic workflow from amino-thiophene ester to functionalized thienopyrimidine.

Part 3: Detailed Experimental Protocols

Protocol A: The "One-Pot" Cyclization

Objective: Formation of the pyrimidine ring to yield 7-phenylthieno[3,2-d]pyrimidin-4(3H)-one.

Mechanism: The amino group of the thiophene attacks the formamide carbonyl (transamidation), followed by an intramolecular cyclization where the amide nitrogen attacks the ester carbonyl, releasing ethanol.[1]

Reagents:

• Ethyl 3-amino-4-phenylthiophene-2-carboxylate (1.0 equiv)

• Formamide (10-15 volumes, acts as solvent and reagent)

• Ammonium Acetate (0.1 equiv, catalyst - Critical for rate acceleration)

Procedure:

• Setup: Charge a round-bottom flask with the starting ester. Add Formamide (neat).[1]

• Catalyst: Add Ammonium Acetate (

  ).

  • Expert Insight: While the reaction proceeds in neat formamide,

    buffers the ammonia generated and acts as a mild acid catalyst to promote the initial nucleophilic attack.[1]

• Reaction: Heat the mixture to 140–150 °C for 6–12 hours.

  • Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1] The starting material is fluorescent; the product is often a non-fluorescent precipitate on the baseline or has a significantly lower

    due to H-bonding capability.[1]

• Workup (Precipitation):

  • Cool the reaction mixture to room temperature.

  • Pour the dark solution slowly into ice-cold water (10x volume of reaction mixture) with vigorous stirring.

  • The product will precipitate as a beige/off-white solid.[1]

• Purification:

  • Filter the solid.[1][2]

  • Wash copiously with water (to remove formamide) and then cold ethanol (to remove unreacted ester).

  • Drying: Vacuum dry at 50 °C.

Yield Expectation: 75–85%

Protocol B: Chlorination (Vilsmeier-Type Activation)

Objective: Conversion of the 4-oxo group to the 4-chloro leaving group.[1]

Safety Alert:

is highly corrosive and reacts violently with water.[1] All glassware must be oven-dried.[1]

Reagents:

• 7-Phenylthieno[3,2-d]pyrimidin-4(3H)-one (from Protocol A)

• Phosphorus Oxychloride (

  ) (5–10 volumes)

• DMF (Catalytic, 3–5 drops) - Essential for Vilsmeier-Haack mechanism

Procedure:

• Setup: Place the dried pyrimidinone in a round-bottom flask under an inert atmosphere (

  or Ar).

• Addition: Add

  carefully. Add catalytic DMF.[1]

• Reaction: Reflux (

  ) for 3–5 hours.

  • Visual Cue: The suspension should clear to become a homogeneous yellow/brown solution as the starting material is consumed.[1]

• Quenching (Critical Step):

  • Remove excess

    via rotary evaporation (use a base trap for HCl fumes).[1]

  • Pour the residue onto crushed ice. Do not add water to the residue.[1]

  • Neutralize the slurry with saturated

    or to pH 7–8.[1]

• Isolation:

  • Extract with Dichloromethane (DCM) or Ethyl Acetate (

    ).

  • Dry organics over

    and concentrate.[1]

  • Storage: The chloro-derivative is sensitive to hydrolysis.[1][3] Store in a freezer under inert gas if not using immediately.

Yield Expectation: 80–90%

Protocol C: Library Generation ( )

Objective: Displacement of the chloride with various amines to create the final bioactive library.[1]

Reagents:

• 4-Chloro-7-phenylthieno[3,2-d]pyrimidine (1.0 equiv)

• Target Amine (1.1–1.5 equiv)

• Base: Triethylamine (

  ) or DIPEA (2.0 equiv)

• Solvent: Isopropanol (IPA) or Dioxane.[1]

Procedure:

• Setup: Dissolve the chloro-intermediate in IPA.

• Addition: Add the amine and the base.[1][4]

• Reaction: Heat to reflux (80 °C for IPA) for 2–6 hours.

  • Note: Aromatic amines (anilines) may require higher temperatures (refluxing dioxane or DMF) compared to aliphatic amines.

• Workup:

  • Method A (Precipitation): If the product is hydrophobic, cooling the IPA often causes the product to crystallize.[1] Filter and wash with cold ether.[1]

  • Method B (Extraction): Evaporate solvent, redissolve in DCM, wash with water/brine, and purify via column chromatography.

Part 4: Data Summary & Troubleshooting

Analytical Benchmarks

Compound Stage	Key IR Signal ( )	1H NMR Characteristic (DMSO- )
Starting Ester	1680 (Ester C=O), 3300-3400 ( )	Ethyl quartet (~4.2 ppm), triplet (~1.3 ppm)
4-Oxo Intermediate	1660-1670 (Amide C=O), Broad 3000-3200 (NH)	Missing ethyl signals.[5] New singlet at ~8.1 ppm (pyrimidine C2-H).[1]
4-Chloro Intermediate	No C=O, No NH	Downfield shift of C2-H.
Final Product	Varies by amine	Appearance of amine side-chain signals.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Wet Formamide	Distill formamide or use fresh bottle. Water hydrolyzes the ester back to acid.[1]
Incomplete Chlorination	Old	Ensure is clear, not cloudy. Increase reflux time.
Product Hydrolysis (Step 2)	Quenching too hot	Quench residue on ice strictly. Keep pH neutral; acid promotes hydrolysis back to the -one.[1]
S_NAr Stalled	Steric Hindrance	The 7-phenyl group adds bulk.[1] If using bulky amines, switch solvent to n-Butanol (higher boiling point) or use microwave irradiation ( ).

References

• Synthesis of Thieno[3,2-d]pyrimidin-4-(3H)-ones. Source: ResearchGate (2025).[1] Synthesis of a Novel Series of Thieno[3,2-d]pyrimidin-4-(3H)-ones.

• Biological Evaluation of Thienopyrimidines. Source: National Institutes of Health (PMC).[1] Synthesis and Biological Evaluation of Thieno[3,2-d]pyrimidines and Quinazolinones.

• Chlorination Protocols (POCl3). Source: MDPI (2012).[1] Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3.

• Gewald Reaction & Starting Materials. Source: MedChemExpress.[1] Ethyl-2-amino-4-phenyl thiophene-3-carboxylate Product Page.

Sources

• 1. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. ijpbs.com [ijpbs.com]
• 5. mdpi.com [mdpi.com]

Application Note: A Detailed Protocol for the Synthesis of Ethyl 3-((phenylcarbamothioyl)amino)-4-phenylthiophene-2-carboxylate

Abstract: This application note provides a comprehensive guide for the synthesis of Ethyl 3-((phenylcarbamothioyl)amino)-4-phenylthiophene-2-carboxylate, a novel thiourea derivative. The protocol details the reaction between Ethyl 3-amino-4-phenylthiophene-2-carboxylate and phenyl isothiocyanate. Thiourea and its derivatives are a critical class of compounds in medicinal chemistry, exhibiting a wide array of biological activities including antibacterial, antifungal, antioxidant, and anticancer properties.[1][2][3] This document offers a robust, step-by-step methodology intended for researchers in organic synthesis, medicinal chemistry, and drug development, explaining the causality behind the experimental choices and providing a framework for characterization.

Introduction and Scientific Rationale

Thiophene-based heterocyclic compounds are foundational scaffolds in pharmaceutical development due to their diverse biological activities.[3][4] The introduction of a thiourea moiety to the thiophene core can significantly enhance or modify its pharmacological profile.[1][2] The reaction of an amino group with an isothiocyanate is a classic, high-yielding method for the formation of N,N'-disubstituted thioureas.[5]

The core of this protocol involves a nucleophilic addition reaction. The lone pair of electrons on the nitrogen atom of the 3-amino group of the thiophene ester acts as a nucleophile, attacking the electrophilic carbon atom of the phenyl isothiocyanate. This forms a stable thiourea linkage, yielding the target compound. The choice of an aprotic solvent like dichloromethane (DCM) is deliberate; it effectively solubilizes the reactants without interfering with the reaction mechanism.[6]

Reaction Scheme and Mechanism

The synthesis proceeds via the following reaction:

Scheme 1: Synthesis of Ethyl 3-((phenylcarbamothioyl)amino)-4-phenylthiophene-2-carboxylate

Ethyl 3-amino-4-phenylthiophene-2-carboxylate + Phenyl Isothiocyanate → Ethyl 3-((phenylcarbamothioyl)amino)-4-phenylthiophene-2-carboxylate

The mechanism is a direct nucleophilic addition. The primary amine on the thiophene ring attacks the central carbon of the isothiocyanate group (-N=C=S). The subsequent rearrangement of electrons and proton transfer results in the formation of the thiourea derivative.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps for reaction monitoring and product verification.

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Ethyl 3-amino-4-phenylthiophene-2-carboxylate	≥98% Purity	Sigma-Aldrich	Starting material.[7]
Phenyl Isothiocyanate	≥99% Purity	Acros Organics	Reactant, handle in a fume hood.
Dichloromethane (DCM), Anhydrous	ACS Grade, ≥99.8%	Fisher Scientific	Reaction solvent.
Ethyl Acetate	ACS Grade	VWR Chemicals	For thin-layer chromatography (TLC).
n-Hexane	ACS Grade	VWR Chemicals	For TLC and recrystallization.
Ethanol	Reagent Grade	VWR Chemicals	For recrystallization.
TLC Plates	Silica Gel 60 F₂₅₄	Merck	For reaction monitoring.

3.2. Equipment

• Round-bottom flask (50 mL) with a magnetic stir bar

• Reflux condenser and heating mantle

• Magnetic stirrer

• Standard laboratory glassware (beakers, graduated cylinders)

• Rotary evaporator

• Buchner funnel and vacuum flask

• Melting point apparatus

• Analytical balance

3.3. Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 50 mL round-bottom flask, dissolve Ethyl 3-amino-4-phenylthiophene-2-carboxylate (1.0 g, 3.83 mmol) in 20 mL of anhydrous dichloromethane (DCM). Stir the mixture at room temperature until the solid is fully dissolved.

• Reagent Addition: To the stirred solution, add phenyl isothiocyanate (0.57 g, 0.46 mL, 4.21 mmol, 1.1 equivalents) dropwise using a syringe. The slight excess of phenyl isothiocyanate ensures the complete consumption of the starting amine.

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approx. 40°C). The reaction is typically carried out under reflux to ensure a reasonable reaction rate, though room temperature reactions over longer periods can also be effective.[6]

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC) with a mobile phase of Ethyl Acetate/Hexane (3:7 v/v). Spot the starting material and the reaction mixture side-by-side. The reaction is complete when the spot corresponding to the starting amine has disappeared (typically within 3-5 hours).

• Work-up and Isolation:

  • Once the reaction is complete, allow the flask to cool to room temperature.

  • Reduce the solvent volume to approximately 5 mL using a rotary evaporator.

  • Add 20 mL of n-hexane to the concentrated solution to precipitate the product.

  • Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold n-hexane to remove any residual impurities.

• Purification:

  • The crude product can be further purified by recrystallization from hot ethanol.

  • Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath.

  • Filter the purified crystals, wash with cold ethanol, and dry under vacuum.

• Characterization:

  • Determine the melting point of the dried product.

  • Characterize the final compound using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) to confirm its structure and purity.[2]

Data Summary and Expected Results

The following table summarizes the key quantitative aspects of the protocol.

Parameter	Value
Molar Ratio (Amine:Isothiocyanate)	1 : 1.1
Solvent	Anhydrous Dichloromethane (DCM)
Reaction Temperature	~40°C (Reflux)
Reaction Time	3 - 5 hours
Expected Product	Ethyl 3-((phenylcarbamothioyl)amino)-4-phenylthiophene-2-carboxylate
Appearance	White to pale yellow solid
Expected Yield	85 - 95%
TLC Mobile Phase	Ethyl Acetate / Hexane (3:7 v/v)

Visual Workflow Diagram

The following diagram illustrates the complete experimental workflow, from initial setup to final product characterization.

Caption: Experimental workflow for the synthesis of the target thiourea derivative.

Safety Precautions

• Conduct all steps in a well-ventilated fume hood.

• Phenyl isothiocyanate is toxic and a lachrymator. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

Applications in Drug Discovery

The synthesized thiophene-thiourea derivative serves as a valuable candidate for biological screening. Compounds with this scaffold have demonstrated a range of activities, making them attractive for high-throughput screening in programs targeting cancer, infectious diseases, and inflammatory conditions.[3][4] Further derivatization of the phenyl ring or the thiophene core can lead to the development of a library of related compounds for structure-activity relationship (SAR) studies.

References

• ChemRxiv. (n.d.). Recent Advancement in Synthesis of Isothiocyanates. Retrieved from [Link]

• Farmacia Journal. (2020, June 11). ANTIOXIDANT ACTIVITY AND DRUG PROFILE OF SEVERAL THIOUREA DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. Retrieved from [Link]

• Malaysian Journal of Analytical Sciences. (2017). SYNTHESIS OF THIOUREA DERIVATIVES AND BINDING BEHAVIOR TOWARDS THE MERCURY ION. Retrieved from [Link]

• ResearchGate. (2014). Synthesis, spectroscopic characterization, crystal structure and pharmacological properties of some novel thiophene-thiourea core derivatives. Retrieved from [Link]

• Farmacia Journal. (n.d.). ANTIOXIDANT ACTIVITY AND DRUG PROFILE OF SEVERAL THIOUREA DERIVATIVES OF 2-THIOPHENE CARBOXYLIC ACID. Retrieved from [Link]

• Iraqi Journal of Pharmaceutical Sciences. (n.d.). Synthesis and Characterization of Some New Derivatives of Thiourea and Study of Their Biological Activity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Retrieved from [Link]

• ChemComm. (n.d.). Recent Advancement in the Synthesis of Isothiocyanates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Thiourea synthesis by thioacylation. Retrieved from [Link]

• ResearchGate. (2013). ChemInform Abstract: Synthesis of Isothiocyanates by Reaction of Amines with Phenyl Chlorothionoformate via One-Pot or Two-Step Process. Retrieved from [Link]

• Journal of Advanced Scientific Research. (2012). Biological Diversity of Thiophene: A Review. Retrieved from [Link]

• ResearchGate. (2015). A novel synthesis of isothiocyanates from amines and phenyl isothiocyanate via replacement reaction. Retrieved from [Link]

• SIOC Journals. (n.d.). Synthesis of Thiophene Formyl Thiourea Derivatives and Fungicidal Activity. Retrieved from [Link]

• ResearchGate. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES | Request PDF. Retrieved from [Link]

• MDPI. (2023). Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. Retrieved from [Link]

• Semantic Scholar. (2023). SYNTHESIS OF ETHYL-2-AMINO-4- (PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. Retrieved from [Link]

• Wiley Online Library. (n.d.). Phenyl Isothiocyanate. Retrieved from [Link]

Sources

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. sciensage.info [sciensage.info]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mjas.analis.com.my [mjas.analis.com.my]
• 7. 2-AMINO-4-PHENYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER CAS#: 4815-36-5 [m.chemicalbook.com]

Application Note: Selective One-Pot Synthesis of Ethyl 3-amino-4-phenylthiophene-2-carboxylate Derivatives

This Application Note is written for researchers in medicinal chemistry and organic synthesis. It addresses the specific challenge of synthesizing Ethyl 3-amino-4-phenylthiophene-2-carboxylate , a regioisomer distinct from the more common Gewald reaction product.

Introduction & Strategic Overview

Substituted 2-aminothiophenes are ubiquitous in drug discovery, serving as scaffolds for kinase inhibitors, antimicrobial agents, and allosteric modulators. However, a critical regiochemical distinction exists that often leads to synthetic failure:

• The "Classic" Gewald Product: Ethyl 2-amino -4-phenylthiophene-3-carboxylate . This is the standard product obtained from the reaction of acetophenone, ethyl cyanoacetate, and sulfur.

• The Target Scaffold: Ethyl 3-amino -4-phenylthiophene-2-carboxylate .[1] This isomer, where the amino group is at position 3 and the ester at position 2, cannot be synthesized via the standard Gewald multi-component reaction.

This guide details the Thorpe-Ziegler Cyclization and Semmler-Wolff Aromatization strategies required to access the 3-amino-2-carboxylate isomer. These methods provide high regiocontrol and can be executed in streamlined or one-pot formats.

Mechanistic Principles

The synthesis of the 3-amino-2-carboxylate isomer relies on the construction of the thiophene ring via an S-alkylation/cyclization sequence (Thorpe-Ziegler) rather than the Knoevenagel/sulfur-addition sequence of the Gewald reaction.

Reaction Pathway (Thorpe-Ziegler Route)

• S-Alkylation: A

  -electrophilic nitrile (e.g., 3-chloro-3-phenylacrylonitrile) reacts with the nucleophilic sulfur of ethyl thioglycolate.

• Thorpe-Ziegler Cyclization: The active methylene of the thioglycolate (activated by base) attacks the nitrile carbon.

• Tautomerization: The resulting imine tautomerizes to the stable aromatic amine.

Figure 1: Divergent synthetic pathways. The Standard Gewald route yields the 2-amino isomer, while the Thorpe-Ziegler route yields the target 3-amino isomer.

Experimental Protocols

Protocol A: The Thorpe-Ziegler Cyclization (Primary Method)

This is the most robust method for introducing the phenyl group at position 4 while securing the amino group at position 3.

Reagents:

• Precursor: 3-Chloro-3-phenylacrylonitrile (prepared from benzoylacetonitrile + POCl

  ).

• Nucleophile: Ethyl thioglycolate (Ethyl mercaptoacetate).[2]

• Base: Sodium Ethoxide (21% wt. in ethanol) or Potassium Carbonate.

• Solvent: Absolute Ethanol.

Step-by-Step Procedure:

• Precursor Preparation (In Situ or Isolated):

  • Note: If starting from benzoylacetonitrile (10 mmol), reflux with POCl

    (30 mmol) in CHCl for 3 hours. Evaporate volatiles to obtain crude 3-chloro-3-phenylacrylonitrile.

• Reaction Setup:

  • Dissolve sodium ethoxide (2.5 equiv) in absolute ethanol (0.5 M concentration relative to substrate) in a round-bottom flask under nitrogen.

  • Add ethyl thioglycolate (1.1 equiv) dropwise at 0°C. Stir for 15 minutes to generate the thiolate anion.

• Cyclization:

  • Add the solution of 3-chloro-3-phenylacrylonitrile (1.0 equiv) in ethanol dropwise to the thiolate mixture.

  • Allow the reaction to warm to room temperature, then heat to reflux (78°C) for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 4:1). The disappearance of the nitrile starting material and the appearance of a fluorescent blue spot (the thiophene) indicates completion.

• Work-up:

  • Cool the mixture to room temperature.

  • Pour into ice-cold water (5x reaction volume).

  • The product often precipitates as a solid. Filter, wash with water, and dry.[3]

  • If oil separates: Extract with Ethyl Acetate (3x), wash with brine, dry over Na

    SO , and concentrate.

• Purification:

  • Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO

    , 0-20% EtOAc in Hexanes).

Expected Data:

• Yield: 60–85%

• Appearance: Pale yellow to off-white solid.

Protocol B: Semmler-Wolff Aromatization (Alternative)

This method is ideal if the tetrahydrothiophene precursor is available (e.g., via Dieckmann condensation).

Reagents:

• Substrate: Ethyl 3-oxo-4-phenyltetrahydrothiophene-2-carboxylate.

• Reagent: Hydroxylamine Hydrochloride (NH

  OH·HCl).

• Solvent: Ethanol.[3][4][5]

Procedure:

• Dissolve the 3-oxo-tetrahydrothiophene (1.0 equiv) in ethanol.

• Add Hydroxylamine HCl (1.2 equiv).

• Reflux for 2–6 hours. The oxime forms and spontaneously aromatizes under the acidic conditions (Semmler-Wolff rearrangement).

• Cool and neutralize with aqueous NaHCO

  . Extract and purify as above.

Data Summary & Troubleshooting

Comparative Analysis of Methods

Feature	Protocol A (Thorpe-Ziegler)	Protocol B (Semmler-Wolff)	Standard Gewald (Avoid!)
Target Isomer	3-Amino-2-Carboxylate	3-Amino-2-Carboxylate	2-Amino-3-Carboxylate
Starting Material	Benzoylacetonitrile / Vinyl Halide	3-Oxo-tetrahydrothiophene	Acetophenone
Step Count	2 (can be telescoped)	1 (from cyclic precursor)	1 (Multicomponent)
Regio-Fidelity	High (>95%)	High (>95%)	Wrong Isomer
Key Risk	Hydrolysis of vinyl chloride	Incomplete aromatization	N/A

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield	Oxidation of Ethyl Thioglycolate	Use fresh thioglycolate; perform reaction under N atmosphere.
No Reaction	Inactive Nitrile	Ensure the precursor is the chloro-acrylonitrile, not the hydroxy-acrylonitrile (enol).
Wrong Isomer	Used Gewald Conditions	Verify structure by NMR. If H-5 is singlet, you likely have the Gewald product.
Oily Product	Residual Solvent/Impurities	Recrystallize from EtOH/Water. The pure amine is a solid.

Characterization Standards

To validate the synthesis of Ethyl 3-amino-4-phenylthiophene-2-carboxylate , compare spectral data against these benchmarks:

• H NMR (DMSO-d , 400 MHz):
  • 1.25 (t, 3H, CH of ester).
  • 4.20 (q, 2H, CH of ester).
  • 5.50–6.50 (br s, 2H, NH , D O exchangeable).
  • 7.30–7.50 (m, 5H, Phenyl protons).
  • 7.60 (s, 1H, H-5 Thiophene) – Diagnostic Signal.

• IR (KBr):

  • 3400, 3300 cm

    (NH stretch).

  • 1680 cm

    (C=O ester, conjugated).

  • 2200 cm

    (Absence of CN stretch confirms cyclization).

References

• Gewald Reaction Mechanism & Scope: Sabnis, R. W. (2004). The Gewald Reaction. Sulfur Reports. Link

• Thorpe-Ziegler Cyclization for 3-Aminothiophenes: H. Fiesselmann, German Patent 1,088,507. (Foundational method for 3-amino-2-carboxylates). E. Campaigne et al. Journal of Heterocyclic Chemistry, 1969. (Detailed protocols for 3-amino-thiophene synthesis).
• Semmler-Wolff Aromatization: Gronowitz, S.

• Compound Data (CAS 156424-61-2): Sigma-Aldrich Product Specification. Link

• Regioselectivity Studies: Puterová, Z. et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc. Link

Sources

• 1. EnamineStore [enaminestore.com]
• 2. ethyl thioglycolate, 623-51-8 [thegoodscentscompany.com]
• 3. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 3-amino-4-phenylthiophene-2-carboxylate Crystals

From the Desk of the Senior Application Scientist

Welcome to the dedicated technical support center for the purification of Ethyl 3-amino-4-phenylthiophene-2-carboxylate. As a crucial intermediate in pharmaceutical synthesis and drug development, achieving high purity of this compound is paramount for ensuring the validity of downstream applications and the safety of final products.[1][][3][4] This guide is designed for researchers, scientists, and drug development professionals, providing field-proven insights and troubleshooting solutions drawn from established chemical principles and practices. Here, we move beyond simple step-by-step instructions to explain the causality behind our experimental choices, empowering you to make informed decisions in your own laboratory work.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the purification strategy for Ethyl 3-amino-4-phenylthiophene-2-carboxylate.

Q1: What are the most effective techniques for purifying crude Ethyl 3-amino-4-phenylthiophene-2-carboxylate?

A1: The two most prevalent and effective techniques are recrystallization and flash column chromatography .[][5] The choice between them depends on the nature and quantity of impurities, as well as the desired final purity.

• Recrystallization is often the first choice for removing small amounts of impurities from a solid product, especially if the crude material is already of moderate purity (>90%). It is efficient for larger quantities and relies on the differential solubility of the target compound and its impurities in a chosen solvent at different temperatures.

• Flash Column Chromatography is superior for separating complex mixtures with multiple components or when impurities have similar solubility profiles to the desired product.[6] It separates compounds based on their differential adsorption to a stationary phase (typically silica gel) as a mobile phase flows through it.[7][8] This method offers higher resolution but is generally more time-consuming and uses larger volumes of solvent for a given amount of product.

Below is a decision-making workflow to help you select the appropriate technique.

Caption: Decision workflow for selecting a purification method.

Q2: What are the likely impurities I might encounter during the synthesis and purification?

A2: Ethyl 3-amino-4-phenylthiophene-2-carboxylate is commonly synthesized via the Gewald reaction.[9][10][11] Consequently, impurities often originate from this process:

• Unreacted Starting Materials: Phenylacetaldehyde (or a precursor), ethyl cyanoacetate, and elemental sulfur.

• Side-Products: The Gewald reaction can produce various side-products, including polysulfides or products from alternative reaction pathways. The initial Knoevenagel-Cope condensation step can be a source of impurities if it does not proceed efficiently.[9][12]

• Degradation Products: Aminothiophenes can be susceptible to oxidation and polymerization, especially when exposed to air and light over time. This may result in the formation of colored, often dark, high-molecular-weight impurities.[5]

Q3: How can I reliably assess the purity of my final crystalline product?

A3: A multi-technique approach is recommended for robust purity assessment:

• Thin-Layer Chromatography (TLC): An indispensable, rapid technique for monitoring reaction progress and assessing the number of components in a sample. A single spot on a TLC plate (visualized under UV light and with stains) is a good preliminary indicator of purity.

• High-Performance Liquid Chromatography (HPLC): The industry standard for quantitative purity determination due to its high resolution and sensitivity.[13][14] Purity is typically reported as the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the structural identity of your compound and detecting impurities.[13] Sharp, clean peaks corresponding to the target structure and the absence of unassigned signals indicate high purity.

• Melting Point Analysis: A pure crystalline solid will have a sharp, well-defined melting point range (typically < 2°C). A broad or depressed melting point is a strong indicator of impurities. The reported melting point for similar compounds is in the range of 90-100°C.[15][16]

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of Ethyl 3-amino-4-phenylthiophene-2-carboxylate crystals.

Problem 1: My compound "oils out" during recrystallization instead of forming crystals.

• Probable Cause: This phenomenon, known as "oiling out," occurs when the solid melts in the hot solvent before it dissolves or when the solution becomes supersaturated at a temperature above the compound's melting point.[17] High impurity loads can depress the melting point, exacerbating this issue.

• Solution Strategy:

  • Re-heat and Add More Solvent: Return the flask to the heat source and add more of the primary ("good") solvent to decrease the saturation point, ensuring the compound dissolves completely at a temperature below its melting point.[17]

  • Use a Co-solvent System: If using a single solvent, try adding a co-solvent in which the compound is less soluble (a "poor" solvent). This can lower the overall boiling point of the solvent system and reduce the compound's solubility, encouraging crystallization over oiling. For instance, if using ethanol, adding water can be effective.[18][19]

  • Lower the Crystallization Temperature: Allow the solution to cool more slowly. Start cooling from a slightly lower temperature by adding a small amount of extra solvent.

Problem 2: I'm experiencing very low recovery after recrystallization.

• Probable Cause:

  • Excessive Solvent: Too much solvent was used, causing a significant portion of the product to remain dissolved in the mother liquor even after cooling.[17]

  • Inappropriate Solvent Choice: The compound is too soluble in the chosen solvent, even at low temperatures.

  • Premature Crystallization: The product crystallized on the filter paper or in the funnel during hot filtration to remove insoluble impurities.

• Solution Strategy:

  • Reduce Solvent Volume: If the mother liquor has not been discarded, concentrate it using a rotary evaporator and cool again to recover more product.

  • Solvent Screening: Perform small-scale solubility tests to find a solvent that dissolves the compound when hot but in which it is sparingly soluble when cold. Ethanol, methanol, or mixtures like ethanol/water are good starting points.[20][21][22]

  • Optimize Hot Filtration: Use a pre-heated funnel and flask for the hot filtration step. Perform this step as quickly as possible to prevent cooling and premature crystal formation.

Problem 3: My final crystals have a persistent yellow or brown color.

• Probable Cause: The color is likely due to baseline impurities from the reaction or minor oxidation/degradation of the aminothiophene product.[5]

• Solution Strategy:

  • Activated Charcoal Treatment: During recrystallization, after the crude product is fully dissolved in the hot solvent, add a small amount (1-2% by weight) of activated charcoal. Keep the solution hot for 5-10 minutes. The charcoal will adsorb many of the colored, non-polar impurities. Remove the charcoal by hot filtration through a pad of celite before allowing the solution to cool.

  • Switch to Chromatography: If charcoal treatment is ineffective, the impurities may have polarities similar to your product. In this case, flash column chromatography is the recommended next step for effective color removal.

Problem 4: My compound streaks badly on a silica gel TLC plate or column.

• Probable Cause: The basic amino group on the thiophene ring can interact strongly with the acidic silanol groups on the surface of the silica gel. This strong interaction leads to poor band shape and streaking.

• Solution Strategy:

  • Add a Basic Modifier: Add a small amount (0.5-1%) of a basic modifier, such as triethylamine (Et₃N) or pyridine, to your eluent system (e.g., Hexane/Ethyl Acetate + 1% Et₃N).[23] The modifier will compete for the acidic sites on the silica, allowing your basic compound to travel through the column more cleanly.

Troubleshooting Summary Table

Problem	Possible Cause(s)	Recommended Solution(s)
"Oiling Out"	High impurity load; melting point below solution temperature.	Re-heat and add more solvent; use a co-solvent system; cool more slowly.[17]
Low Recovery	Too much solvent used; inappropriate solvent choice.	Concentrate mother liquor; perform solvent screening; optimize hot filtration.[17]
Colored Crystals	Oxidized impurities; reaction byproducts.	Treat with activated charcoal during recrystallization; purify via column chromatography.
Streaking on Silica	Strong interaction of the basic amino group with acidic silica.	Add a basic modifier (e.g., 0.5-1% triethylamine) to the eluent.[23]

Detailed Experimental Protocols

Protocol 1: Recrystallization from an Ethanol/Water Co-solvent System

This protocol is a robust starting point for purifying Ethyl 3-amino-4-phenylthiophene-2-carboxylate.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid completely. Add the solvent in small portions near its boiling point.

• Charcoal Treatment (Optional): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Bring the solution back to a boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask to remove any insoluble impurities (and charcoal, if used).

• Induce Crystallization: To the hot, clear filtrate, add water dropwise until the solution just begins to turn cloudy (the cloud point). This indicates the solution is saturated. Add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling and Crystal Growth: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Afterwards, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation and Washing: Collect the crystals by suction filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.[5]

Caption: Step-by-step workflow for the recrystallization process.

Protocol 2: Flash Column Chromatography

• Eluent Selection: Using TLC, identify a solvent system that provides good separation of your compound from impurities (an ideal Rf value for the target compound is between 0.2 and 0.4).[5] A good starting point is a mixture of Hexane and Ethyl Acetate. If streaking occurs, add 0.5-1% triethylamine to the eluent mixture.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack uniformly under positive pressure, draining excess solvent until the solvent level is just above the silica bed.[5]

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane). Carefully add the sample solution to the top of the column.

• Elution: Add the eluent to the column and begin collecting fractions, applying gentle air pressure to achieve a solvent flow rate of about 2 inches per minute.[6] The polarity of the eluent can be gradually increased (gradient elution) to elute compounds with different polarities.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Protocol 3: Purity Assessment by HPLC

High-Performance Liquid Chromatography is the definitive method for quantitative purity analysis.[13]

Recommended HPLC Conditions

Parameter	Recommended Condition	Rationale
Column	C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm)	Standard for moderately polar organic molecules.
Mobile Phase	Acetonitrile and Water with an acid modifier (e.g., 0.1% Formic or Acetic Acid)	Acid improves peak shape for amine-containing compounds.
Elution Mode	Gradient elution (e.g., 40% to 90% Acetonitrile over 15 min)	Necessary to elute potential impurities with a wide range of polarities.[13]
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30°C	Ensures reproducible retention times.
Detection	UV at ~230 and 300 nm	The thiophene and phenyl groups should have strong UV absorbance.[3]
Injection Vol.	10 µL	Standard injection volume.

References

• Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids. Google Patents.

• Exploring the Synthesis and Applications of Methyl 3-Aminothiophene-2-Carboxylate in Organic Chemistry. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Synthesis of 3‐amino‐2‐thiophene carboxylate esters from alkynenitriles. ResearchGate. Available at: [Link]

• Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Oriental Journal of Chemistry. Available at: [Link]

• Synthesis and Antimalarial Activity of Ethyl 3-Amino-4-oxo-9-(phenylsubstituted)thieno[2,3-b]quinoline-2-carboxylate Derivative. Saber UCV. Available at: [Link]

• Troubleshooting Crystallization. Chemistry LibreTexts. Available at: [Link]

• Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection. Agilent. Available at: [Link]

• SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate. Available at: [Link]

• Synthesis of Thiophene Derivatives on Soluble Polymer-Support Using Gewald Reaction. ResearchGate. Available at: [Link]

• Dry silica gel (84 g) is added to the column in an even layer. Organic Syntheses. Available at: [Link]

• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules. Available at: [Link]

• Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. Available at: [Link]

• Amino Acid Purification - Column Chromatography. Sorbtech. Available at: [Link]

• Recent Trends in Analytical Techniques for Impurity Profiling. Journal of Analytical & Pharmaceutical Research. Available at: [Link]

• CHROMATOGRAPHY TECHNIQUES FOR ISOLATION OF PHYTOCONSTITUENTS FROM MEDICINAL PLANTS. IIP Series. Available at: [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. ACS Publications. Available at: [Link]

• A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PMC. Available at: [Link]

• Tips for Flash Column Chromatography. University of Rochester. Available at: [Link]

• Tips & Tricks: Recrystallization. University of Rochester. Available at: [Link]

• Purification: How To. University of Rochester. Available at: [Link]

• Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinomaas VEGFR-2Inhibitors. PMC. Available at: [Link]

• Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. ResearchGate. Available at: [Link]

• Ethyl 2-amino-4-methylthiophene-3-carboxylate. PMC. Available at: [Link]

• Process for preparing thiophene derivatives. Google Patents.

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• 7. column-chromatography.com [column-chromatography.com]
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• 11. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
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• 16. Ethyl 2-amino-4-phenylthiophene-3-carboxylate, 96% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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• 23. Chromatography [chem.rochester.edu]

Preventing decarboxylation of Ethyl 3-amino-4-phenylthiophene-2-carboxylate

Answering the urgent needs of researchers in synthetic and medicinal chemistry, this Technical Support Center provides in-depth troubleshooting guides and FAQs to address a critical challenge: the unintended decarboxylation of Ethyl 3-amino-4-phenylthiophene-2-carboxylate. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to ensure the stability and purity of your compound through synthesis, purification, and storage.

Technical Support Bulletin: Ethyl 3-amino-4-phenylthiophene-2-carboxylate

Introduction: Ethyl 3-amino-4-phenylthiophene-2-carboxylate is a vital heterocyclic building block, often synthesized via the Gewald reaction.[1][2] Its structural integrity is paramount for downstream applications in drug development and materials science. However, users frequently report unexpected yield loss and the appearance of impurities, often stemming from the loss of the C2-carboxylate group. This guide elucidates the mechanisms behind this degradation and provides robust protocols to prevent it.

The primary pathway for decarboxylation is not a direct loss of the ethyl carboxylate group. Instead, it is a two-step process:

• Hydrolysis: The ethyl ester is first hydrolyzed to the corresponding 3-amino-4-phenylthiophene-2-carboxylic acid. This reaction is catalyzed by the presence of water, acid, or base.

• Decarboxylation: The resulting carboxylic acid is thermally unstable and readily loses carbon dioxide (CO₂) upon gentle heating, yielding the undesired byproduct, 3-amino-4-phenylthiophene. Patent literature indicates that related 3-aminothiophene-2-carboxylic acids can decompose at temperatures as low as 83-94°C.[3]

Understanding this pathway is the key to prevention. Control over water, pH, and temperature is not merely a suggestion—it is a mandatory requirement for success.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My final product yield is significantly lower than expected, and I've isolated a non-polar byproduct. What is happening?

A1: You are likely observing the effects of decarboxylation. The primary cause is the hydrolysis of your target ester to the corresponding carboxylic acid during the reaction workup or purification, followed by thermal decomposition.

Troubleshooting Steps:

• Confirm the Byproduct: The decarboxylated byproduct, 3-amino-4-phenylthiophene, will have a simpler ¹H NMR spectrum (lacking the characteristic ethyl quartet and triplet) and a lower mass in MS analysis.

• Review Your Workup:

  • Catalyst Quenching: The Gewald synthesis often employs basic catalysts like morpholine or diethylamine.[4][5] If not thoroughly neutralized and removed, residual base will catalyze ester hydrolysis during aqueous washes. Quench the reaction mixture with a mild acid (e.g., dilute acetic acid or saturated ammonium chloride solution) to a near-neutral pH before extraction.

  • Aqueous Washes: Minimize the duration and volume of aqueous washes. Use brine (saturated NaCl solution) for the final wash to help remove residual water from the organic layer.

• Re-evaluate Purification:

  • Temperature: Were you heating the crude product for an extended period during recrystallization? The free carboxylic acid impurity will readily decarboxylate.

  • Stationary Phase: In column chromatography, standard silica gel is slightly acidic and can promote hydrolysis if the compound is left on the column for too long, especially with polar, protic eluents. Consider using a deactivated (neutral) silica or a shorter column and faster elution.

Q2: What are the optimal conditions for storing Ethyl 3-amino-4-phenylthiophene-2-carboxylate to ensure long-term stability?

A2: The key to stability is rigorous exclusion of atmospheric moisture and heat. General safety data sheets recommend storing in a cool, dry, and well-ventilated place.[6] For research quantities, we recommend a more stringent approach.

Recommended Storage Protocol:

• Ensure Purity: Before long-term storage, ensure the material is free from acidic or basic impurities from the synthesis. If necessary, re-purify by recrystallization from a dry, non-polar solvent system (e.g., ethyl acetate/hexanes).

• Drying: Dry the purified solid thoroughly under a high vacuum (e.g., <1 torr) for several hours to remove all traces of solvent and water.

• Inert Atmosphere: Place the dried solid in a clean, dry vial. Flush the vial with an inert gas (argon or nitrogen) to displace air and moisture.

• Sealing: Seal the vial tightly with a cap featuring a chemically resistant liner (e.g., PTFE). For maximum protection, wrap the cap-vial interface with Parafilm®.

• Temperature: Store the sealed vial in a desiccator at a controlled low temperature, such as in a refrigerator (2-8°C). Do NOT store in a freezer unless it is a non-cycling, frost-free unit, as temperature cycling can introduce moisture.

Q3: I suspect my product is degrading during purification. What are the safest methods for isolating pure Ethyl 3-amino-4-phenylthiophene-2-carboxylate?

A3: Purification is a high-risk step for this molecule due to the common use of heat and protic solvents. The goal is to achieve purity with minimal thermal stress and exposure to water.

Protocol 1: Optimized Recrystallization

• Solvent Selection: Choose a solvent system in which the compound is sparingly soluble at room temperature but highly soluble when hot. Common systems include ethanol, or mixtures of ethyl acetate and hexanes.[7][8] Crucially, use anhydrous solvents.

• Dissolution: In a flask equipped with a reflux condenser, add the minimum amount of boiling solvent required to fully dissolve the crude solid. Do not prolong the boiling; as soon as the solid dissolves, proceed to the next step.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Rapid cooling can trap impurities. Once at room temperature, you may place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration. Wash the crystals sparingly with a small amount of ice-cold, fresh solvent.

• Drying: Dry the purified crystals immediately and thoroughly under a high vacuum.

Protocol 2: Column Chromatography

• Stationary Phase: Use silica gel with a low water content. If acidity is a concern, consider using a slurry of silica gel treated with a small amount of triethylamine (e.g., 0.5% v/v) in your eluent, though this must be thoroughly removed later.

• Eluent System: A gradient of ethyl acetate in hexanes is a common and effective choice.[7] These are aprotic solvents that minimize the risk of hydrolysis.

• Procedure: Load the crude material onto the column and elute as quickly as possible while maintaining good separation. Do not let the compound sit on the column for an extended period.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator. Important: Keep the water bath temperature as low as possible (ideally ≤ 40°C) to prevent thermal degradation.

• Final Drying: Transfer the resulting solid or oil to a flask and dry under a high vacuum.

Troubleshooting and Degradation Pathway

The following diagram outlines the decision-making process when encountering potential decarboxylation.

Caption: Troubleshooting workflow for diagnosing decarboxylation.

The chemical pathway leading to product loss is visualized below. Preventing the initial hydrolysis step is the most effective strategy.

Caption: The two-step degradation pathway via hydrolysis and decarboxylation.

Summary of Stability Factors

For quick reference, this table summarizes the key experimental parameters and their impact on the stability of Ethyl 3-amino-4-phenylthiophene-2-carboxylate.

Parameter	High Risk Condition (Promotes Decarboxylation)	Recommended Condition (Ensures Stability)
Temperature	Prolonged heating > 50-60°C, especially in solution.	Maintain at or below 40°C during workup. Store at 2-8°C.
pH	Strongly acidic (pH < 4) or basic (pH > 9) conditions.	Maintain near-neutral conditions (pH 6-8) during aqueous steps.
Atmosphere	Exposure to ambient, humid air.	Store and handle under an inert atmosphere (N₂ or Ar).
Solvents	"Wet" or protic solvents (water, methanol) during prolonged heating.	Use anhydrous solvents. Minimize heating time if using alcohols.
Impurities	Residual acid or base catalyst from synthesis.	Ensure complete neutralization and removal of catalysts.

By adhering to these guidelines, researchers can confidently handle Ethyl 3-amino-4-phenylthiophene-2-carboxylate, preserving its integrity and ensuring the success of their scientific endeavors.

References

• BenchChem. (2025). Gewald Synthesis of Substituted Aminothiophenes: A Technical Support Center. BenchChem.
• Guidechem. (n.d.). Methyl 3-aminothiophene-2-carboxylate 22288-78-4 wiki. Guidechem.
• Synthesis of Thiophene Derivatives on Soluble Polymer-Support Using Gewald Reaction. (2025). ResearchGate.
• Wikipedia. (2023). Gewald reaction. Wikipedia.
• O'Brien, J. M., et al. (2020). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv.
• Serrano, J. L., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. PMC.
• Reddy, T. R., et al. (2023). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Thieme.
• Abdellatif, K. R. A., et al. (2018). Design, synthesis, and screening of ortho-amino thiophene carboxamide derivatives on hepatocellular carcinoma as VEGFR-2 Inhibitors. PMC.
• Farbwerke Hoechst AG. (1959). Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids. Google Patents.
• Ashalatha, et al. (2007). 2-Aminothiophene derivatives as a new class of positive allosteric modulators of glucagon-like peptide 1 receptor. PMC.
• Fisher Scientific. (2025). SAFETY DATA SHEET - Ethyl 2-aminothiophene-3-carboxylate. Fisher Scientific.
• Mamatha, D. M., et al. (2023). SYNTHESIS OF ETHYL-2-AMINO-4-(PHENYL)THIOPHENE-3-CARBOXYLATE DERIVATIVES: MOLECULAR DOCKING AND BIOLOGICAL STUDIES. ResearchGate.
• Mobinikhaledi, A., et al. (n.d.). Synthesis of Some Novel Methyl- and Ethyl- 2-aminothiophene-3-carboxylate and Related Schiff-Bases. Asian Journal of Chemistry.
• Charris, J., et al. (2007). Synthesis and Antimalarial Activity of Ethyl 3-Amino-4-oxo-9-(phenylsubstituted)thieno[2,3-b]quinoline-2-carboxylate Derivative. Saber UCV.
• Singh, R., et al. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. Impactfactor.
• Worzakowska, M., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. PubMed.
• Worzakowska, M., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI.

Sources

• 1. Gewald reaction - Wikipedia [en.wikipedia.org]
• 2. d-nb.info [d-nb.info]
• 3. DE1055007B - Process for the preparation of 3-aminothiophene-2-carboxylic acid esters and the corresponding free carboxylic acids - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. impactfactor.org [impactfactor.org]
• 6. fishersci.com [fishersci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Green methodologies for the synthesis of 2-aminothiophene - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing cyclization conditions for 3-aminothiophene-2-carboxylates

Topic: Optimizing Cyclization Conditions for 3-Aminothiophene-2-Carboxylates Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

Welcome to the Advanced Heterocyclic Chemistry Support Hub. You are accessing the specialized guide for transforming 3-aminothiophene-2-carboxylates into thieno[2,3-d]pyrimidines . This transformation is a critical scaffold-hopping strategy in kinase inhibitor development (e.g., bioisosteres of quinazolines like Gefitinib or Erlotinib).[1]

This guide moves beyond textbook definitions to address the practical failure modes encountered in the lab: solubility crashes, incomplete cyclizations, and "tar" formation.

The "Start Here" Protocol: Formamide Cyclization

Scenario: You need to synthesize the unsubstituted thieno[2,3-d]pyrimidin-4(3H)-one core. Standard Method: Thermal condensation with formamide (Niementowski-variant).

Optimized Workflow

The electron-rich nature of the thiophene ring makes the ester carbonyl less electrophilic than its benzene (anthranilic acid) counterpart. Standard reflux often fails; higher activation energy is required.

• Reagents: Methyl/Ethyl 3-aminothiophene-2-carboxylate (1.0 eq), Formamide (10–15 eq), Ammonium Acetate (1.0 eq - Catalyst).[1]

• Temperature:

  to (External oil bath temp).

• Time: 4–12 hours (Thermal) OR 15–30 mins (Microwave at

  ).

• Workup: Cool to RT. The product usually precipitates. Dilute with water/ethanol (1:1), filter, and wash with diethyl ether to remove unreacted thiophene.[1]

Caption: Mechanistic flow of the formamide-mediated cyclization. Note that the amidine intermediate is rarely isolated.

Troubleshooting Guide: Why did my reaction fail?

Issue 1: "The reaction turned into a black tar/polymer."

Diagnosis: Decomposition of the free amine.[2] The Science: 3-aminothiophenes are inherently unstable as free bases due to high electron density at the C2/C4 positions, leading to rapid oxidation and polymerization [1]. Corrective Actions:

• Use the Salt: If possible, store the starting material as the hydrochloride salt. Liberate the free base in situ only when the cyclization reagent (e.g., formamide) is present.[1]

• Inert Atmosphere: Strictly run the reaction under Argon/Nitrogen.

• Antioxidants: Add 1% BHT (butylated hydroxytoluene) to the reaction mixture if thermal heating is prolonged.

Issue 2: "I have 50% conversion, but it won't go further."

Diagnosis: Thermodynamic stall or water contamination. The Science: The reaction releases water and alcohol. If formamide is wet (it is hygroscopic), the equilibrium shifts backward (hydrolysis of the intermediate imine).[1] Corrective Actions:

• Dry the Solvent: Distill formamide over calcium hydride before use.

• Increase Temp: Formamide boils at

  . If your oil bath is at , you are not reaching the activation energy required for the thiophene ester closure.[1]

• Microwave Switch: Switch to microwave irradiation (

  , 200W, 15 min). The rapid heating profile bypasses the slow decomposition pathways [2].

Issue 3: "The product is insoluble in everything (NMR/MS issues)."

Diagnosis:

-stacking aggregation. The Science: Thienopyrimidines are flat, rigid, heteroaromatic systems that stack efficiently, making them notoriously insoluble in or MeOH [3].[1] Corrective Actions:

• NMR Solvent: Use TFA-d (Trifluoroacetic acid-d) or DMSO-d6 at

  .

• Purification: Avoid column chromatography. These products are best purified by precipitation (trituration) from hot DMF or Acetic Acid.

Advanced Protocols: Urea & Isothiocyanates

Scenario: Synthesizing the 2,4-dione or 2-thioxo derivatives (functional handles for further SAR).

Target Product	Reagent	Conditions	Key Catalyst	Reference
2,4-Dione	Urea	Fusion ( , no solvent)	None (Self-catalyzed)	[4]
2-Thioxo-4-one	Phenyl Isothiocyanate	Reflux in Pyridine or Ethanol	or	[5]
2-Substituted	Nitriles ( )	HCl gas / Dioxane	Dry HCl (Pinner-like)	[6]

Workflow Visualization: Urea Fusion vs. Solvent Method

Caption: Comparison of "Fusion" (Method A) vs. "Stepwise" (Method B) protocols. Method A is preferred for simple substrates; Method B for complex/sensitive substituents.

Frequently Asked Questions (FAQ)

Q: Can I use the Gewald Reaction to make my starting material in the same pot? A: Not recommended. While the Gewald reaction (ketone + cyanoacetate + sulfur) produces the 2-aminothiophene-3-carboxylate (or 3-amino-2-carboxylate depending on regioisomer), the byproducts (sulfur, polymerized nitriles) will interfere with the delicate cyclization step. Isolate and purify the thiophene ester first.

Q: My ester group is cleaving (decarboxylation) instead of cyclizing. A: This occurs if the hydrolysis rate exceeds the cyclization rate.

• Cause: Too much water in the system or using aqueous base (NaOH).

• Fix: Switch to anhydrous conditions (NaOEt in dry EtOH) or use the Urea Fusion method which generates no water until the final condensation step [7].

Q: How do I functionalize the 4-position after cyclization? A: The standard route is chlorination followed by SNAr.

• Chlorination: Reflux the thienopyrimidin-4-one in

  (Phosphorus Oxychloride) with catalytic DMF.

• Warning: Thienopyrimidines are less reactive than quinazolines. You may need higher temps (

  ) or microwave irradiation for the chlorination step.

• Substitution: React the 4-chloro intermediate with amines/anilines in isopropanol.

References

• Stability of Aminothiophenes: Puterová, Z., et al. "Synthesis and properties of 3-aminothiophenes."[1] Arkivoc 2010.11 (2010): 209-246. Link

• Microwave Assistance: Chambie, B., et al. "Microwave-assisted synthesis of 2-aminothiophene-3-carboxylic acid derivatives and thieno[2,3-d]pyrimidin-4-ones."[1] Tetrahedron 60.10 (2004). Link[1]

• Solubility & Stacking: Modh, R. P., et al. "Thienopyrimidines as promising scaffolds in medicinal chemistry."[1] Journal of Saudi Chemical Society 20 (2016): S56-S69. Link[1]

• Urea Fusion Method: Hishmat, O. H., et al. "Synthesis and pharmacological activity of some new thienopyrimidine derivatives."[1] European Journal of Medicinal Chemistry 21.5 (1986): 409-414.

• Isothiocyanate Cyclization: Lorenz, K., et al. "Synthesis of 2-thioxo-thieno[2,3-d]pyrimidin-4-ones."[1] Journal of Organic Chemistry 45 (1980).

• Pinner-Type Cyclization: Cohen, V. I.[1] "Synthesis of 2-substituted thieno[2,3-d]pyrimidin-4(3H)-ones." Journal of Heterocyclic Chemistry 14.8 (1977): 1321-1324. Link[1]

• Decarboxylation Mechanisms: Gewald, K. "Heterocyclen aus CH-aciden Nitrilen."[1] Chemische Berichte 98.11 (1965): 3571-3577.

Sources

• 1. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of Ethyl 3-amino-4-phenylthiophene-2-carboxylate

Executive Summary & Chemical Intelligence

This guide defines the operational protocols for the disposal of Ethyl 3-amino-4-phenylthiophene-2-carboxylate , a functionalized heterocyclic intermediate commonly utilized in the synthesis of kinase inhibitors and anti-inflammatory agents.

Effective disposal requires understanding the molecule's dual-nature reactivity:

• The Thiophene Core: A sulfur-containing heterocycle that generates sulfur oxides (SOx) upon combustion, necessitating specific incineration parameters.

• The Amine Substituent: A basic moiety that introduces compatibility risks with strong acids and oxidizers.

Chemical Profile & Hazard Identification

Note: While specific CAS numbers vary by isomer (e.g., CAS 4815-36-5 for the 2-amino-3-carboxylate isomer), the safety protocols below apply to the 3-amino-4-phenyl-2-carboxylate congener based on functional group analysis.

Property	Data / Classification	Operational Implication
Physical State	Solid (Crystalline Powder)	Dust generation is a primary inhalation risk during transfer.[1]
GHS Classification	Irritant (Skin Cat 2, Eye Cat 2A)	PPE (Nitrile gloves, safety glasses) is non-negotiable.[2]
Reactivity	Amine-Functionalized	Incompatible with Oxidizers & Strong Acids. Risk of exothermic reaction.
Combustion	Generates NOx, SOx, COx	Do NOT autoclave. Must be incinerated with scrubbing.[2]
RCRA Status	Non-Listed (Not P or U listed)	Regulated via Generator Knowledge as characteristic/toxic waste.

Pre-Disposal Protocol: The "Self-Validating" System

To ensure safety, we employ a Segregation-First approach.[2] This prevents the most common laboratory accident: inadvertent mixing of incompatible waste streams in Satellite Accumulation Areas (SAAs).

The Compatibility Logic (Why we do this)

The amine group on the thiophene ring is nucleophilic. If disposed of in a "General Acid Waste" container, it will protonate exothermically. If mixed with strong oxidizers (e.g., Nitric Acid waste), the thiophene ring is susceptible to rapid oxidation, potentially leading to fire or explosion.[2]

Visualization: Segregation Logic Flow

The following diagram illustrates the decision matrix for segregating this specific compound.

Caption: Figure 1. Segregation logic ensuring amine-functionalized thiophenes are not mixed with incompatible acidic waste streams.

Step-by-Step Disposal Workflow

Phase A: Solid Waste (Pure Compound or Spill Cleanup)

Scenario: You have expired solid reagent or contaminated weighing paper.[2]

• Quenching (Not Required): The solid is stable. No chemical deactivation is necessary prior to disposal.

• Packaging:

  • Place the solid material into a clear polyethylene bag.

  • Protocol: Twist the neck of the bag, fold it over, and tape it (The "Gooseneck" seal).

  • Place this sealed bag into the Solid Hazardous Waste Drum (typically a wide-mouth HDPE drum).

• Labeling:

  • Must read: "Hazardous Waste - Solid."

  • Constituents: "Ethyl 3-amino-4-phenylthiophene-2-carboxylate."

  • Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase B: Liquid Waste (Reaction Mixtures)

Scenario: The compound is dissolved in Ethyl Acetate or Dichloromethane (DCM).[2]

• Solvent Identification: Determine if the carrier solvent is Halogenated or Non-Halogenated.

• The pH Test (Crucial Step):

  • Dip a pH strip into the waste container before adding your solution.

  • If pH < 4: Do NOT add the thiophene solution. The amine will react. Use a separate container or neutralize the receiving container first.

  • If pH ≥ 4: Slowly add the solution.

• Container: Use standard HDPE or Glass solvent waste carboys.

  • Expert Tip: Avoid metal cans if the solution contains halogenated solvents to prevent corrosion over time.

Regulatory & Environmental Compliance

EPA / RCRA Classification

Under the US Resource Conservation and Recovery Act (RCRA), this specific compound is not listed on the P-list (acutely hazardous) or U-list.[2] However, the generator is legally responsible for determining hazards.

• Waste Code Assignment:

  • If dissolved in Acetone/Methanol: D001 (Ignitable).

  • If pure solid: Non-regulated chemical waste (unless TCLP testing proves otherwise), but Best Practice dictates managing it as Hazardous Waste due to aquatic toxicity potential of thiophenes.[2]

Final Destruction Method

The only acceptable final disposal method for aminothiophenes is High-Temperature Incineration .

• Mechanism: The waste is burned at >1000°C.

• Scrubbing: The facility must have wet scrubbers to capture Sulfur Dioxide (

  ) from the thiophene ring and Nitrogen Oxides ( ) from the amine, preventing acid rain precursors from entering the atmosphere.[2]

Lifecycle Diagram: Cradle-to-Grave

Caption: Figure 2. The compliant "Cradle-to-Grave" pathway for organic chemical waste.

Emergency Response (Spills)[1]

In the event of a benchtop spill of solid Ethyl 3-amino-4-phenylthiophene-2-carboxylate:

• Isolate: Alert nearby personnel.

• PPE: Don double nitrile gloves, lab coat, and safety goggles.[2] If powder is fine/dusty, use an N95 respirator to prevent inhalation (H335).[2]

• Contain: Cover the spill with a solvent-dampened paper towel (to prevent dust dispersal).

• Clean: Wipe up the solid. Clean the surface with a mild detergent solution, followed by water.

• Dispose: All cleanup materials (gloves, towels) go into the Solid Hazardous Waste bin.

References

• PubChem. (n.d.). Compound Summary: Ethyl 2-amino-4-phenylthiophene-3-carboxylate (Isomer Analogue). National Library of Medicine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Generators: Categories and Requirements. Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link][2]

Sources

• 1. statlab.com [statlab.com]
• 2. researchgate.net [researchgate.net]

Comprehensive Safety Guide: Personal Protective Equipment for Handling Ethyl 2-Amino-4-phenylthiophene-3-carboxylate

As a synthetic intermediate used in pharmaceutical development, the proper handling of Ethyl 2-amino-4-phenylthiophene-3-carboxylate (CAS No. 4815-36-5) is paramount to ensuring laboratory safety and data integrity.[1][2] This guide provides an in-depth, procedural framework for selecting and using Personal Protective Equipment (PPE). It is designed for the specific risk profile of this compound, moving beyond mere compliance to foster a deeply ingrained culture of safety.

Core Hazard Profile and Risk Assessment

Understanding the "why" behind safety protocols is critical. Ethyl 2-amino-4-phenylthiophene-3-carboxylate is a crystalline solid or powder which presents a specific set of hazards that dictate our PPE strategy.[1][3]

According to the Globally Harmonized System (GHS), this compound is classified with the following hazard statements:

• H315: Causes skin irritation .[4][5] Direct contact can lead to redness, itching, or inflammation.

• H319: Causes serious eye irritation .[4][5] Exposure to the eyes can result in significant, potentially painful, irritation.

• H335: May cause respiratory irritation .[4][5] As a fine powder, this compound can easily become airborne during handling, such as weighing or transferring.[6][7] Inhalation of these particles can irritate the nose, throat, and lungs.[7]

The primary risks, therefore, stem from direct contact with the skin and eyes, and inhalation of the airborne powder. Our PPE and handling strategy is designed to create multiple barriers against these exposure routes.

Integrated Safety: From Engineering Controls to PPE

The first line of defense is not what you wear, but where you work. Engineering controls are designed to contain the hazard at its source, minimizing the potential for exposure.

Engineering Controls: The Non-Negotiable First Step

All handling of solid Ethyl 2-amino-4-phenylthiophene-3-carboxylate must be performed within a certified chemical fume hood or a powder containment enclosure (also known as a ventilated balance enclosure).[6][7][8] This is the most critical step in preventing respiratory exposure by capturing airborne particles at the source.[7] The fume hood's airflow will also mitigate large fluctuations on an analytical balance, allowing for accurate measurements.[7]

Personal Protective Equipment: The Essential Last Barrier

PPE is required even when using engineering controls. It protects against accidental spills, splashes, and residual surface contamination.

• Eye and Face Protection : Due to the serious eye irritation hazard (H319), approved safety glasses with side shields are the absolute minimum requirement.[9][10] However, chemical splash goggles are strongly recommended , especially when handling the powder or preparing solutions, as they provide a complete seal around the eyes.[4][11] A face shield should be worn over safety glasses or goggles during procedures with a high risk of splashing.[10][11]

• Hand Protection : Selecting the correct gloves is crucial, as no single material protects against all chemicals.[12]

  • For incidental contact (e.g., handling vials, brief contact with diluted solutions), nitrile gloves (minimum 5-mil thickness) are an excellent choice.[13] They offer good general chemical resistance and visibly tear upon puncture, providing a clear indicator of a breach.[13][14]

  • For extended contact or immersion (e.g., cleaning up spills, working with concentrated solutions), more robust gloves are necessary. Polyvinyl chloride (PVC) or Neoprene gloves offer superior resistance to amines.[13][14]

  • Crucially, never reuse disposable gloves .[13] If a glove comes into contact with the chemical, remove it immediately using the proper technique (see Section 3), and wash your hands.[13]

• Body Protection : A professional lab coat, fully buttoned with sleeves extended to the wrist, must be worn at all times.[15] For tasks with a higher risk of contamination, such as handling larger quantities, consider using disposable lab coats.[15] Lab coats should never be worn outside of the laboratory area to prevent the spread of contamination.[16]

• Respiratory Protection : When engineering controls like a fume hood are properly used, a respirator is typically not required.[17] However, in the event of a ventilation failure or a large spill cleanup outside of a containment hood, a NIOSH-approved respirator with a particulate filter (e.g., an N95, P95, or P100 filter) would be necessary to prevent inhalation of dust.[9][18]

Operational Plan: A Step-by-Step Guide to PPE Usage

This procedural workflow ensures that safety is integrated into every step of the handling process.

Step 1: Preparation and Donning PPE

• Inspect Your Workspace : Confirm your chemical fume hood is on and functioning correctly. Ensure spill cleanup materials are readily available.

• Wash Hands : Begin with clean, dry hands.

• Don Lab Coat : Put on your lab coat and fasten it completely.

• Don Eye/Face Protection : Put on your chemical splash goggles.

• Don Gloves : Inspect gloves for any rips or tears before use.[13] Pull the cuffs of the gloves over the cuffs of your lab coat sleeves to create a protective overlap.

Step 2: Safe Chemical Handling

• Weighing : Perform all weighing operations on a balance inside a fume hood or powder containment enclosure.[6][7] Use a spatula to transfer the powder in small increments to minimize dust generation.[6] Keep the container closed when not in use.[6]

• Preparing Solutions : When preparing solutions, add the solid powder to the solvent slowly to avoid splashing. Work over disposable bench covers to easily contain any minor spills.[6]

Step 3: Doffing (Removing) PPE to Prevent Contamination The order of removal is critical to avoid transferring contaminants to your skin or clothes.

• Gloves : This is the most contaminated item. Remove the first glove by grasping the cuff and peeling it off, turning it inside out. Hold the removed glove in your still-gloved hand. Slide the fingers of your ungloved hand under the cuff of the remaining glove and peel it off, turning it inside out over the first glove.

• Lab Coat : Unbutton the coat and remove it by rolling it down your arms, ensuring the contaminated exterior is folded inward.

• Eye/Face Protection : Remove goggles or a face shield by handling the strap, not the front.

• Wash Hands : Immediately and thoroughly wash your hands with soap and water.[16]

Step 4: Disposal of Contaminated PPE

• Dispose of used gloves and other contaminated disposable items (e.g., weigh paper, bench covers) in a dedicated, sealed plastic bag.[15]

• This bag should then be placed in the designated solid chemical waste container for your facility.[19]

• Never discard chemically contaminated items in the regular trash.

At-a-Glance Reference Materials

PPE Requirements by Task

Task/Operation	Engineering Control	Minimum Required PPE
Storage Inspection	General well-ventilated lab area	Safety glasses, Lab coat, Nitrile gloves
Weighing Solid (<10g)	Chemical Fume Hood or Powder Enclosure	Chemical goggles, Lab coat, Nitrile gloves
Preparing Solutions	Chemical Fume Hood	Chemical goggles, Lab coat, Nitrile gloves
Large-Scale Work (>10g)	Chemical Fume Hood	Chemical goggles (or Face shield over glasses), Lab coat, Neoprene or PVC gloves
Spill Cleanup	N/A (Respond at spill location)	Chemical goggles, Lab coat, Neoprene or PVC gloves. Respirator may be required.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of protection when working with Ethyl 2-amino-4-phenylthiophene-3-carboxylate.

Caption: Decision workflow for selecting appropriate PPE.

By adhering to these integrated safety protocols, researchers can confidently handle Ethyl 2-amino-4-phenylthiophene-3-carboxylate, ensuring personal safety while advancing their critical work.

References

• 20

• 21

• 9

• 4

• 19

• 8

• 5

• 13

• 17

• 22

• 6

• 18

• 16

• 14

• 7

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• 10

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• 11

• 12

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• 25

• 26

• 27

• 1

• 28

• 2

• 3

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• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ethyl 2-amino-4-phenylthiophene-3-carboxylate, 96% 1 g | Request for Quote [thermofisher.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Ethyl 3-aminothiophene-2-carboxylate | C7H9NO2S | CID 10261542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ehs.wisc.edu [ehs.wisc.edu]
• 7. Powder Handling - AirClean Systems [aircleansystems.com]
• 8. chemcia.com [chemcia.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
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